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Compound of Interest

Compound Name: NBI 35965 hydrochloride

Cat. No.: B560253 Get Quote

Essential Safety and Handling Guide for NBI 35965
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling NBI
35965 hydrochloride, a potent and selective corticotropin-releasing factor receptor 1 (CRF1)

antagonist. The following procedures are based on best practices for handling highly potent

active pharmaceutical ingredients (HPAPIs) and are intended to supplement, not replace, the

official Safety Data Sheet (SDS) provided by your supplier.

Physicochemical and Solubility Data
A clear understanding of the physical and chemical properties of NBI 35965 hydrochloride is

fundamental for its safe handling and use in experimental settings.
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Property Value Reference

Molecular Weight 437.79 g/mol [1][2]

Formula C₂₁H₂₂Cl₂N₄·HCl [1][2]

Appearance Solid

Purity ≥98% [1][2]

CAS Number 1782228-59-4 [1][2]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 43.78 100 [1]

DMSO 43.78 100 [1]

Personal Protective Equipment (PPE)
Due to the high potency of NBI 35965 hydrochloride, a comprehensive PPE strategy is critical

to minimize exposure. The use of appropriate PPE creates a necessary barrier between the

researcher and the compound.[3][4][5]
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PPE Category Item Specification

Hand Protection Gloves
Double-gloving with nitrile

gloves is recommended.

Body Protection Lab Coat/Gown

A disposable, low-permeability

gown. Consider coveralls

("bunny suits") for full-body

protection.[5]

Eye Protection Safety Goggles
Chemical splash goggles are

required.

Face Protection Face Shield

Recommended in addition to

goggles, especially when

handling powders or solutions

that may splash.

Respiratory Protection Respirator

For handling the solid

compound, a NIOSH-approved

N95 or higher-rated respirator

is essential to prevent

inhalation.[5]

Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational workflow is paramount to ensure safety and prevent

contamination.

1. Preparation and Engineering Controls:

Designated Area: All handling of NBI 35965 hydrochloride should occur in a designated

area, such as a chemical fume hood or a glove box, to contain any airborne particles.

Negative Pressure: For facilities handling highly potent compounds, rooms with negative

pressure differentials are recommended to prevent cross-contamination.[6]

Material Staging: Before beginning work, ensure all necessary equipment, including PPE,

weighing materials, solvents, and waste containers, are within the containment area.
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2. Weighing the Compound:

Containment: Weighing of the solid compound should be performed within a containment

device such as a glove bag or a ventilated balance enclosure to minimize the risk of

inhalation.

Instrumentation: Use dedicated, calibrated instruments for weighing.

3. Solution Preparation:

Solvent Addition: Add the solvent to the solid compound slowly and carefully to avoid

splashing.

Mixing: Use a sealed container for mixing to prevent aerosolization.

4. Experimental Use:

Closed Systems: Whenever possible, utilize closed systems for reactions and experiments to

minimize the potential for exposure.

Spill Kit: Maintain a spill kit specifically for potent compounds in the immediate work area.

Disposal Plan
Proper disposal of NBI 35965 hydrochloride and associated waste is crucial to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:

Solid Waste: All solid waste, including contaminated gloves, gowns, weigh boats, and pipette

tips, should be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed hazardous waste container.

2. Decontamination:
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Work Surfaces: All work surfaces should be decontaminated at the end of each procedure

using an appropriate cleaning agent.

Equipment: Reusable equipment should be thoroughly cleaned and decontaminated

according to established laboratory protocols for potent compounds.

3. Final Disposal:

Licensed Disposal Service: All hazardous waste containing NBI 35965 hydrochloride must

be disposed of through a licensed professional waste disposal service.[7]

Visualizing the Workflow
The following diagram illustrates the key stages of the safe handling workflow for NBI 35965
hydrochloride.
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Safe Handling Workflow for NBI 35965 Hydrochloride

Preparation

Handling

Disposal & Decontamination

Don PPE

Prepare Engineering Controls
(Fume Hood/Glove Box)

Stage Materials

Weigh Compound in Containment

Prepare Solution

Conduct Experiment

Segregate Waste

Decontaminate Surfaces & Equipment

Dispose via Licensed Service

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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